Cas no 1448043-93-3 (2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine)

• Product Name: 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine
• CAS No: 1448043-93-3
• MF: C₁₄H₁₉NO₄S₂
• MW: 329.434961557388
• CID: 6051566
• PubChem ID: 71805893
• Update Time: 2025-10-31

2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine
• 2-(benzenesulfonylmethyl)-1-cyclopropylsulfonylpyrrolidine
• CHEMBL3440274
• VU0549053-1
• F6435-2742
• 2-[(BENZENESULFONYL)METHYL]-1-(CYCLOPROPANESULFONYL)PYRROLIDINE
• 1448043-93-3
• AKOS024558396
• 1-(cyclopropylsulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine

• Inchi： 1S/C14H19NO4S2/c16-20(17,13-6-2-1-3-7-13)11-12-5-4-10-15(12)21(18,19)14-8-9-14/h1-3,6-7,12,14H,4-5,8-11H2
• InChI Key： CDUCHCZVOKQDJJ-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCCC1CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 329.07555043g/mol
• Monoisotopic Mass: 329.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine

Introduction to 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine (CAS No. 1448043-93-3)

2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine, with the CAS number 1448043-93-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring functionalized with both a benzenesulfonyl and a cyclopropanesulfonyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine typically involves multi-step processes, often starting from readily available starting materials such as pyrrolidine and appropriate sulfonyl chlorides. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, which is crucial for its potential use in large-scale pharmaceutical applications. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the overall reaction time and improved the yield of the final product.

In terms of its biological activity, 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine has been investigated for its potential as a modulator of various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for developing new drugs to treat conditions such as chronic pain and inflammation.

Beyond GPCRs, 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine has also shown promise in modulating other important biological pathways. For example, it has been found to inhibit certain kinases, which are enzymes involved in cell signaling and regulation. A recent study in Molecular Pharmacology highlighted its ability to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes implicated in various diseases including cancer and neurodegenerative disorders. This finding opens up new avenues for exploring its therapeutic potential in these areas.

The pharmacokinetic properties of 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine have also been extensively studied. Its lipophilicity and molecular weight make it suitable for oral administration, which is a desirable property for drug candidates. However, like many complex organic compounds, it may exhibit some degree of metabolic stability issues. Research published in Drug Metabolism and Disposition in 2019 explored various strategies to improve its metabolic stability, including the use of prodrug approaches and structural modifications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine is still primarily at the preclinical stage, early results from animal studies have been promising. A preclinical study published in Toxicological Sciences in 2021 reported that this compound exhibited favorable safety profiles at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing it into human clinical trials.

In conclusion, 2-(benzenesulfonyl)methyl-1-(cyclopropanesulfonyl)pyrrolidine (CAS No. 1448043-93-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the discovery of novel therapeutic agents.